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Compound of Interest

Compound Name: Chamaejasmin

Cat. No.: B1198936 Get Quote

Executive Summary & Core Directive
Chamaejasmin (CAS: 12993-99-0) is a biflavonoid extracted from Stellera chamaejasme.[1]

While valuable for its antitumor and antiviral research potential, it acts as a potent cytotoxic

agent.

The Directive: Treat all Chamaejasmin waste as Hazardous Chemical Waste (Cytotoxic/Toxic).

DO NOT dispose of down the drain.

DO NOT treat with bleach (sodium hypochlorite) for neutralization; this may generate

unknown toxic byproducts.

DO segregate as "Toxic Solid/Liquid, Organic" for high-temperature incineration.

Hazard Profile & Causality
To ensure compliance and safety, researchers must understand why specific protocols are

enforced. Chamaejasmin is not merely a chemical irritant; it is a biologically active compound

capable of inducing apoptosis (programmed cell death) and altering mitochondrial function.
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Property Specification Operational Implication

Compound Type
Biflavanone (Dimer of

flavanone)

High stability; requires high-

temp incineration for

destruction.

Biological Activity Cytotoxic, Antitumor, Antiviral

Zero-exposure tolerance.

Handle as a potential

carcinogen/reproductive toxin.

Physical State Yellow Powder/Solid

High risk of aerosolization

during weighing. Static control

is mandatory.

Solubility DMSO, Methanol, Ethanol
Liquid waste will be organic

solvent-based (flammable).

GHS Classification
Acute Tox.[2][3][4] (Oral); Skin

Irrit. 2; Eye Irrit.[2][3] 2A

Fatal/Toxic if swallowed.

Mucous membrane protection

required.

The "Why" Behind the Protocol
Cytotoxicity: Research indicates Chamaejasmin induces mitochondrial dysfunction and

oxidative stress in cells (e.g., Sf9 cells, HepG2) [1]. Therefore, waste must be handled with

the same rigor as chemotherapy drugs (e.g., Doxorubicin).

Environmental Persistence:Stellera chamaejasme (the source plant) alters soil microbial

communities and exhibits allelopathic effects, suggesting the compound is persistent and

bioactive in the environment [2]. This mandates zero environmental release.

Pre-Disposal & Handling Protocol
This section details the "Self-Validating System" for handling. If these steps are followed, the

risk of downstream disposal errors is negated.
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Respiratory: N95 (minimum) or P100 respirator if handling powder outside a biosafety

cabinet.

Dermal: Double nitrile gloves (0.11 mm min. thickness). Change outer gloves immediately

after contact.

Ocular: Chemical splash goggles (standard safety glasses are insufficient for powder

handling).

Spill Response Workflow
Critical Rule: Never "sweep" dry cytotoxic powder. This creates aerosols.[5]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.merckmillipore.com/Web-AR-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MM_NF-CC160-100ML&DocumentType=MSD&DocumentId=9Q06PP_SDS_SG_EN.PDF&DocumentUID=354026736&Language=EN&Country=SG&Origin=SERP
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Detected

1. Isolate Area
(Alert Lab Personnel)

2. Don PPE
(Double Gloves, Goggles, N95)

3. Cover Spill
(Absorbent Pads / Wet Wipes)

Prevent Spread

4. Wet Wipe Method
(Do NOT Sweep)

Use Solvent (EtOH)

5. Bag Waste
(Seal in Ziploc/Secondary Container)

6. Label & Dispose
(Hazardous Waste Tag)
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Figure 1: Immediate response workflow for Chamaejasmin spills. Note the prohibition of dry

sweeping.

Disposal Procedures
This workflow ensures compliance with RCRA (Resource Conservation and Recovery Act)

"Cradle-to-Grave" management principles [3].

Waste Segregation Decision Tree
Proper segregation reduces disposal costs and prevents dangerous chemical reactions.

Chamaejasmin Waste

Solid Waste
(Pure Powder)

Liquid Waste
(Mother Liquor/Stock)

Contaminated Debris
(Gloves, Tips, Wipes)

Container: Wide-mouth Jar
Label: Toxic Solid

Container: Solvent Carboy
Label: Flammable & Toxic

Container: Clear HazBag
Double Bagged

EHS Pickup -> Incineration
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Figure 2: Segregation logic for different waste streams. All paths lead to incineration.

Step-by-Step Disposal Instructions
Stream A: Solid Waste (Pure Compound)

Container: Use a screw-top high-density polyethylene (HDPE) or glass jar.

Labeling:
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Chemical Name: Chamaejasmin (Write out full name; no abbreviations).

Hazards: Check "Toxic" and "Irritant".[4]

Composition: "100% Chamaejasmin".

Transport: Place the jar inside a secondary clear plastic bag before placing it in the waste

accumulation area.

Stream B: Liquid Waste (Stock Solutions in DMSO/Methanol)
Compatibility: Ensure the waste carboy is compatible with the solvent (e.g., HDPE for

Methanol/DMSO).

Dilution: Do not dilute intentionally. Dispose of as concentrated chemical waste.

Labeling:

List all constituents (e.g., "99% Methanol, <1% Chamaejasmin").

Primary Hazard: Flammable (due to solvent).

Secondary Hazard: Toxic (due to solute).

Stream C: Contaminated Debris (Tips, Tubes, Gloves)
Collection: Collect in a dedicated "Cytotoxic/Solid Chemical Waste" bag (usually clear or

yellow, depending on facility rules).

Sharps: If using needles/syringes, they must go into a Hard-Walled Sharps Container labeled

"Chemical Contaminated Sharps".

Regulatory & Transport Classification
When handing waste over to your EHS department or external contractor, use the following

classification guide. While Chamaejasmin is not explicitly "P-listed" (acutely hazardous) by

name in 40 CFR 261.33, it meets the criteria for a toxic organic solid [4].
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Parameter Classification Standard

Proper Shipping Name Toxic solid, organic, n.o.s. (Chamaejasmin)

UN Number UN 2811

Hazard Class 6.1 (Toxic Substance)

Packing Group
III (Low to Medium Danger) - verify with specific

vendor SDS

Waste Code (RCRA)
Not Listed (Non-specific source). Manage as

Characteristic Toxic Waste.

Important Note: If the waste is dissolved in a solvent (e.g., Methanol), the solvent's UN number

(UN 1230 for Methanol) usually takes precedence for the primary hazard (Flammable), with

Toxicity (6.1) as the subsidiary hazard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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